6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidin-2-amine

• IUPAC Name: 6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidin-2-amine
• InChI: InChI=1S/C9H13N3/c10-9-11-6-7-4-2-1-3-5-8(7)12-9/h6H,1-5H2,(H2,10,11,12)
• InChI Key: WRTPXRVXSLDXBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=CN=C(N=C2CC1)N
• Molecular Formula: C9H13N3
• Molecular Weight: 163.22 g/mol

Description

6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidin-2-amine, also known as THCP, is a heterocyclic aromatic compound that is of interest for its potential applications in the field of medicinal and synthetic chemistry. It is a member of the pyrimidine family, and has been studied for its ability to interact with various biological systems.

Scientific Research Applications

Microwave Assisted Synthesis of Novel Compounds

6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidin-2-amine is utilized in the microwave-assisted synthesis of novel thiadiazolothienopyrimidines. This process is significant in the development of new compounds with potential applications in various fields, including medicinal chemistry (Prasad, Raziya, & Kishore, 2007).

Alternative Synthesis and Oxidizing Ability

Research has explored alternative synthesis methods for compounds related to this compound. These methods involve ring-opening and closure sequences and have revealed novel oxidizing abilities of the synthesized compounds (Naya, Iida, & Nitta, 2004).

Anti-Tumor Activities

Compounds derived from this compound have been investigated for their anti-tumor properties. These studies focus on the synthesis of derivatives and their cytotoxic activities against various human cancer cell lines, highlighting the compound's potential in cancer research (Ahmed, Ahmed, & Abdelhamid, 2014).

Synthesis and Antiproliferative Mechanism

Research has also been conducted on the synthesis and antiproliferative mechanism of action of pyrrolo[cyclohepta]pyrimidin-2-amines. These studies investigate the photo-oxidative properties of these compounds and their effects on tumor cell lines, providing insights into their potential use in photodynamic therapy (Spanò et al., 2016).

Synthesis and Evaluation of Anticancer Activity

There has been significant interest in synthesizing and evaluating the anticancer activity of derivatives of this compound. These studies focus on the development of new compounds and testing their efficacy against specific cancer cell lines, contributing to the search for novel anticancer agents (Doğanay et al., 2016).

Inhibitors of Platelet Aggregation

Research into the synthesis of formamide oximes derived from this compound has demonstrated their potential as inhibitors of platelet aggregation. This application is significant in the context of developing new therapeutic agents for cardiovascular diseases (Okuda et al., 2011).

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and precautions needed when handling it. Unfortunately, specific safety and hazard information for “6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidin-2-amine” was not found in the search results.

Future Directions

Thiophene and its substituted derivatives, which include “6,7,8,9-tetrahydro-5H-cyclohepta[d]pyrimidin-2-amine”, show interesting applications in the field of medicinal chemistry. They have made an indispensable anchor for medicinal chemists to produce combinatorial library and carry out exhaustive efforts in the search of lead molecules. Thus, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.